Cas no 3645-26-9 (10-chlorobenzo[g]quinoline)

10-chlorobenzo[g]quinoline structure
10-chlorobenzo[g]quinoline structure
Product Name:10-chlorobenzo[g]quinoline
CAS No:3645-26-9
MF:C13H8ClN
MW:213.662322044373
CID:921371
PubChem ID:327513
Update Time:2025-04-19

10-chlorobenzo[g]quinoline Chemical and Physical Properties

Names and Identifiers

    • 10-chlorobenzo[g]quinoline
    • 10-Chlor-benzo[g]chinolin
    • 10-chloro-benzo[g]quinoline
    • 9-Chlor-aza-anthracen
    • AC1L70NW
    • NSC302854
    • SureCN7914998
    • DTXSID90316384
    • SMSSF-0625476
    • SCHEMBL7914998
    • AMS_CNC_ID-390358188
    • 3645-26-9
    • NSC-302854
    • Inchi: 1S/C13H8ClN/c14-12-11-6-2-1-4-9(11)8-10-5-3-7-15-13(10)12/h1-8H
    • InChI Key: UQJOOEPGSRMVJJ-UHFFFAOYSA-N
    • SMILES: ClC1C2C(=CC=CN=2)C=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 213.03464
  • Monoisotopic Mass: 213.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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